Cas no 20605-01-0 (Diethyl bis(hydroxymethyl)malonate)
Diethyl bis(hydroxymethyl)malonate is a versatile chemical intermediate characterized by its two hydroxymethyl groups and ester functionalities. This compound is particularly valuable in organic synthesis, serving as a key building block for the preparation of heterocyclic compounds, polymers, and specialty chemicals. Its bifunctional structure enables efficient crosslinking and modification reactions, making it useful in coatings, adhesives, and resin applications. The hydroxymethyl groups enhance reactivity, facilitating condensation and polymerization processes. Additionally, its ester groups provide stability while allowing further derivatization. The compound’s balanced reactivity and structural flexibility make it a practical choice for researchers and industrial chemists seeking tailored molecular architectures.
20605-01-0 structure
Product Name:Diethyl bis(hydroxymethyl)malonate
CAS No:20605-01-0
MF:C9H16O6
MW:220.219743728638
MDL:MFCD00009130
CID:51593
PubChem ID:24851874
Update Time:2025-10-29
Diethyl bis(hydroxymethyl)malonate Chemical and Physical Properties
Names and Identifiers
-
- Diethyl 2,2-bis(hydroxymethyl)malonate
- Bis(hydroxymethyl)malonic acid diethyl ester
- Ethyl Dimethylol Malonate
- Diethyl bis(hydroxymethyl)malonate
- diethyl 2,2-bis(hydroxymethyl)propanedioate
- 2,2-bis(hydroxymethyl) diethyl malonate
- 2,2-bis(Hydroxymethyl) malonic acid diethyl ester
- bis(hydroxymethyl)diethylmalonate
- diethyl 2,2-bis(hydroxymethyl)propane-1,3-dioate
- Diethyl 2,2-dihydroxymethylmalonate
- diethyl bis-hydroxymethylmalonate
- Propanedioic acid,bis(hydroxymethyl)-,diethyl ester
- Malonicacid, bis(hydroxymethyl)-, diethyl ester (6CI,7CI,8CI)
- Propanedioic acid,bis(hydroxymethyl)-, diethyl ester (9CI)
- Bis(hydroxymethyl)propanedioic aciddiethyl ester
- Diethyl a,a-bis(hydroxymethyl)malonate
- NSC 218327
- Diethylbis(hydroxymethyl)malonate
- Propanedioic acid, bis(hydroxymethyl)-, diethyl ester
- WIOHBOKEUIHYIC-UHFFFAOYSA-N
- 1,3-diethyl 2,2-bis(hydroxymethyl)propanedioate
- Diethyl bis(hydroxymethyl)malonate, 95%
- NSC218327
- KSC490A8H
- SCH
- SCHEMBL371475
- 2-(hydroxymethyl)-2-(3-hydroxypentan-3-yl)malonate;Diethyl bis(hydroxymethyl)malonate
- Diethyl 2,2-bis(hydroxymethyl)malonate #
- diethyl bis-(hydroxymethyl)malonate
- FT-0623074
- D83863
- SY008419
- AKOS005174610
- F0001-0734
- AC-5734
- MFCD00009130
- Diethyl bis(hydroxymethyl)malonate, 97%
- EN300-78447
- J-520301
- bis-hydroxymethyl-malonic acid-diethyl ester
- Propanedioic acid, 2,2-bis(hydroxymethyl)-, 1,3-diethyl ester
- CS-0005758
- WIOHBOKEUIHYIC-UHFFFAOYSA-
- DTXSID10885143
- diethyl-bis-(hydroxymethyl)malonate
- InChI=1/C9H16O6/c1-3-14-7(12)9(5-10,6-11)8(13)15-4-2/h10-11H,3-6H2,1-2H3
- STR03515
- Diethyl2,2-bis(hydroxymethyl)malonate
- A4479
- NS00050621
- 20605-01-0
- diethyl bis-(hydroxymethyl)-malonate
- NSC-218327
- bis(hydroxymethyl)malonate
- DB-029660
- ALBB-014909
-
- MDL： MFCD00009130
- Inchi： 1S/C9H16O6/c1-3-14-7(12)9(5-10,6-11)8(13)15-4-2/h10-11H,3-6H2,1-2H3
- InChI Key： WIOHBOKEUIHYIC-UHFFFAOYSA-N
- SMILES： O(CC)C(C(C(=O)OCC)(CO)CO)=O
- BRN： 1788515
Computed Properties
- Exact Mass: 220.09500
- Monoisotopic Mass: 220.095
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 15
- Rotatable Bond Count: 8
- Complexity: 201
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: -0.6
- Topological Polar Surface Area: 93.1
Experimental Properties
- Color/Form: White powder
- Density: 1.2286 (rough estimate)
- Melting Point: 45-52 ºC
- Boiling Point: 351.3°C at 760 mmHg
- Flash Point: >230 °F
- Refractive Index: 1.4390 (estimate)
- Water Partition Coefficient: Slightly soluble in water.
- PSA: 93.06000
- LogP: -0.91640
- Solubility: Not determined
Diethyl bis(hydroxymethyl)malonate Security Information
- Signal Word：Warning
- Hazard Statement： H315-H319-H335
- Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
- WGK Germany：3
- Hazard Category Code： 36/37/38
- Safety Instruction： S23-S24/25
-
Hazardous Material Identification：
- HazardClass：IRRITANT
- TSCA：Yes
- Storage Condition：Sealed in dry,Room Temperature
- Risk Phrases：R36/37/38
- Safety Term：S24/25
Diethyl bis(hydroxymethyl)malonate Customs Data
- HS CODE：2918199090
- Customs Data：
China Customs Code:
2918199090Overview:
HS: 2918199090. Other alcohol containing but not other oxy carboxylic acids(Including its anhydride\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2918199090 other carboxylic acids with alcohol function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%
Diethyl bis(hydroxymethyl)malonate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | D896A-25g |
Diethyl bis(hydroxymethyl)malonate |
20605-01-0 | 97% | 25g |
￥157.0 | 2022-05-30 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | D896A-100g |
Diethyl bis(hydroxymethyl)malonate |
20605-01-0 | 97% | 100g |
￥581.0 | 2022-05-30 | |
| Chemenu | CM328761-1000g |
diethyl 2,2-bis(hydroxymethyl)propanedioate |
20605-01-0 | 95%+ | 1000g |
$1440 | 2021-08-18 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R012281-100g |
Diethyl bis(hydroxymethyl)malonate |
20605-01-0 | 97% | 100g |
￥514 | 2023-09-09 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R012281-25g |
Diethyl bis(hydroxymethyl)malonate |
20605-01-0 | 97% | 25g |
￥122 | 2023-09-09 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R012281-500g |
Diethyl bis(hydroxymethyl)malonate |
20605-01-0 | 97% | 500g |
￥3424 | 2023-09-09 | |
| TRC | D445288-1g |
Diethyl Bis(hydroxymethyl)malonate |
20605-01-0 | 1g |
$ 50.00 | 2022-06-05 | ||
| TRC | D445288-5g |
Diethyl Bis(hydroxymethyl)malonate |
20605-01-0 | 5g |
$ 65.00 | 2022-06-05 | ||
| TRC | D445288-10g |
Diethyl Bis(hydroxymethyl)malonate |
20605-01-0 | 10g |
$ 80.00 | 2022-06-05 | ||
| Fluorochem | 094141-1g |
Diethyl bis(hydroxymethyl)malonate |
20605-01-0 | 95% | 1g |
￡10.00 | 2022-03-01 |
Diethyl bis(hydroxymethyl)malonate Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:20605-01-0)Diethyl bis(hydroxymethyl)malonate
Order Number:A4479
Stock Status:in Stock
Quantity:500g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 04:27
Price ($):257.0
Email:sales@amadischem.com
Diethyl bis(hydroxymethyl)malonate Related Literature
-
Yinan Yuan,Suntara Fueangfung,Xi Lin,Durga Pokharel,Shiyue Fang RSC Adv. 2012 2 2803
-
Cheng Pau Lee,Rahul Karyappa,Michinao Hashimoto RSC Adv. 2020 10 29821
-
3. Low co-ordination numbers in lanthanoid and actinoid compounds. Part 2. Syntheses, properties, and crystal and molecular structures of triphenylphosphine oxide and peroxo-derivatives of [bis(trimethylsilyl)-amido]lanthanoidsDonald C. Bradley,Joginder S. Ghotra,F. Alan Hart,Michael B. Hursthouse,Paul R. Raithby J. Chem. Soc. Dalton Trans. 1977 1166
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:20605-01-0)Diethyl bis(hydroxymethyl)malonate
Purity:99%
Quantity:500g
Price ($):257.0